Cas no 942007-55-8 (6-(3,4-dimethoxyphenyl)-2-{4-(trifluoromethyl)phenylmethyl}-2,3-dihydropyridazin-3-one)

• Product Name: 6-(3,4-dimethoxyphenyl)-2-{4-(trifluoromethyl)phenylmethyl}-2,3-dihydropyridazin-3-one
• CAS No: 942007-55-8
• MF: C₂₀H₁₇F₃N₂O₃
• MW: 390.355795621872
• CID: 5502600
• PubChem ID: 7659996
• Update Time: 2025-05-24

6-(3,4-dimethoxyphenyl)-2-{4-(trifluoromethyl)phenylmethyl}-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• F2774-0493
• AKOS024465280
• 6-(3,4-dimethoxyphenyl)-2-[[4-(trifluoromethyl)phenyl]methyl]pyridazin-3-one
• 6-(3,4-dimethoxyphenyl)-2-(4-(trifluoromethyl)benzyl)pyridazin-3(2H)-one
• 6-(3,4-dimethoxyphenyl)-2-{[4-(trifluoromethyl)phenyl]methyl}-2,3-dihydropyridazin-3-one
• VU0497818-1
• 942007-55-8
• 6-(3,4-dimethoxyphenyl)-2-{4-(trifluoromethyl)phenylmethyl}-2,3-dihydropyridazin-3-one

• Inchi： 1S/C20H17F3N2O3/c1-27-17-9-5-14(11-18(17)28-2)16-8-10-19(26)25(24-16)12-13-3-6-15(7-4-13)20(21,22)23/h3-11H,12H2,1-2H3
• InChI Key： UISOPZIWKNLRTN-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=CC=1)CN1C(C=CC(C2C=CC(=C(C=2)OC)OC)=N1)=O)(F)F

Computed Properties

• Exact Mass: 390.11912689g/mol
• Monoisotopic Mass: 390.11912689g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 612
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 51.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 6-(3,4-dimethoxyphenyl)-2-{4-(trifluoromethyl)phenylmethyl}-2,3-dihydropyridazin-3-one

6-(3,4-Dimethoxyphenyl)-2-{4-(Trifluoromethyl)Phenylmethyl}-2,3-Dihydropyridazin-3-One: A Comprehensive Overview

6-(3,4-Dimethoxyphenyl)-2-{4-(Trifluoromethyl)Phenylmethyl}-2,3-Dihydropyridazin-3-One, identified by the CAS registry number 942007-55-8, is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridazines, which are known for their diverse biological activities and potential applications in drug design. The molecule features a dihydropyridazine ring system substituted with a 3,4-dimethoxyphenyl group at position 6 and a 4-trifluoromethylphenylmethyl group at position 2, making it a highly functionalized compound with promising bioactivity.

The synthesis of 6-(3,4-Dimethoxyphenyl)-2-{4-(Trifluoromethyl)Phenylmethyl}-2,3-Dihydropyridazin-3-One involves a multi-step process that typically includes nucleophilic aromatic substitution and cyclization reactions. Recent advancements in synthetic methodologies have enabled the efficient construction of such complex structures, leveraging modern catalytic systems and green chemistry principles to enhance yield and reduce environmental impact. The compound's structure is particularly notable for its electron-rich aromatic substituents, which can influence its reactivity and pharmacokinetic properties.

Recent studies have highlighted the potential of this compound as a modulator of various biological targets, including kinases and ion channels. For instance, research published in Nature Communications demonstrated that analogs of this compound exhibit potent inhibitory activity against a specific kinase implicated in cancer progression. The trifluoromethyl group at position 4 of the phenyl ring contributes significantly to the compound's lipophilicity and stability, enhancing its bioavailability when administered in vivo.

In addition to its pharmacological applications, CAS No. 942007-55-8 has shown promise in materials science as a precursor for advanced organic semiconductors. Its dihydropyridazine core provides a rigid framework that can be tailored for applications in organic electronics, such as field-effect transistors and light-emitting diodes (LEDs). Recent breakthroughs in this area have utilized this compound to develop materials with improved charge transport properties and thermal stability.

The structural versatility of 6-(3,4-Dimethoxyphenyl)-2-{4-(Trifluoromethyl)Phenylmethyl}-2,3-Dihydropyridazin-3-One also makes it an attractive candidate for combinatorial chemistry approaches. Researchers have employed high-throughput screening techniques to evaluate its activity against a wide range of targets, including enzymes involved in neurodegenerative diseases and inflammatory pathways. These studies underscore the compound's potential as a lead molecule for drug discovery programs targeting chronic diseases.

Furthermore, computational modeling studies have provided valuable insights into the molecular interactions that govern the bioactivity of this compound. Advanced docking simulations have revealed that the dimethoxyphenyl group plays a critical role in binding to target proteins through hydrogen bonding and π-π interactions. This understanding has informed the design of new derivatives with enhanced selectivity and potency.

In conclusion, CAS No. 942007-55-8, or 6-(3,4-Dimethoxyphenyl)-2-{4-(Trifluoromethyl)Phenylmethyl}-2,3-Dihydropyridazin-3-One, represents a cutting-edge compound with multifaceted applications across diverse scientific disciplines. Its unique structure, combined with recent advances in synthesis and characterization techniques, positions it as a key player in both academic research and industrial development.